Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate

• Molecular Formula: C27H29NO6S
• Molecular Weight: 495.6 g/mol
• IUPAC Name: diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-thiophen-3-yl-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C27H29NO6S/c1-5-33-26(30)21-15(3)28-19-13-18(17-9-7-8-10-20(17)32-4)23(27(31)34-6-2)25(29)24(19)22(21)16-11-12-35-14-16/h7-12,14,18,22-23,28H,5-6,13H2,1-4H3
• InChI Key: SOSZQTUEAKTWLF-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CSC=C3)C4=CC=CC=C4OC

Description

Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is a chemical compound with potential therapeutic applications. This compound belongs to the family of quinoline derivatives and has been studied for its various biological properties.

Mechanism of Action

The mechanism of action of Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate involves the inhibition of various signaling pathways. It has been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer. This compound also inhibits the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. Additionally, it has been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and oxidative stress markers. This compound has also been shown to inhibit the growth and proliferation of cancer cells. Additionally, it has been shown to have a protective effect on the liver and kidney.

Advantages and Limitations for Lab Experiments

One of the advantages of using Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate in lab experiments is its high potency and selectivity. This compound has been shown to have a low toxicity profile and can be used in various concentrations. However, one of the limitations of using this compound is its limited solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for the research on Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. One of the directions is to study its efficacy in combination with other drugs for the treatment of cancer. Another direction is to study its potential use in the treatment of neurodegenerative diseases. Additionally, more studies are needed to understand the mechanism of action and the molecular targets of this compound.
Conclusion:
Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is a promising compound with potential therapeutic applications. Its anti-inflammatory, antioxidant, and anticancer properties make it a promising candidate for further research. The synthesis method has been optimized for high yield and purity. However, more studies are needed to understand its mechanism of action and to explore its potential use in various diseases.

Synthesis Methods

The synthesis of Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate involves the reaction of 2-methoxybenzaldehyde, thioacetic acid, and cyclohexanone in the presence of a base catalyst. The resulting product is then reacted with diethyl oxalate to form the final product. This synthesis method has been optimized for high yield and purity.

Scientific Research Applications

Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. This compound has been tested in various in vitro and in vivo models for its efficacy against different diseases.